Cas no 1876436-68-8 (3,5-Difluoro-4-methoxy-N-methylaniline)

• Product Name: 3,5-Difluoro-4-methoxy-N-methylaniline
• CAS No: 1876436-68-8
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5618196
• PubChem ID: 89390170
• Update Time: 2025-05-25

3,5-Difluoro-4-methoxy-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-3016636
• 1876436-68-8
• SCHEMBL14639852
• 3,5-Difluoro-4-methoxy-N-methylaniline

• Inchi： 1S/C8H9F2NO/c1-11-5-3-6(9)8(12-2)7(10)4-5/h3-4,11H,1-2H3
• InChI Key： PXRUYUXHFBJLCA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1OC)F)NC

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3,5-Difluoro-4-methoxy-N-methylaniline

3,5-Difluoro-4-methoxy-N-methylaniline: A Comprehensive Overview

3,5-Difluoro-4-methoxy-N-methylaniline, also known by its CAS registry number CAS No. 1876436-68-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methoxy group at the 4-position and fluoro substituents at the 3 and 5 positions of the aniline ring. The N-methyl group further enhances its chemical reactivity and functional versatility.

The synthesis of 3,5-Difluoro-4-methoxy-N-methylaniline involves a series of well-established organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption while maintaining high yields.

In terms of chemical properties, this compound exhibits notable stability under standard conditions. Its solubility in polar solvents such as dichloromethane and DMF makes it suitable for a wide range of applications. The presence of electron-withdrawing groups (fluorine atoms) at the 3 and 5 positions significantly influences its electronic properties, making it an attractive candidate for use in electronic materials. Recent studies have highlighted its potential as a precursor for advanced polymers and organic semiconductors.

The application of 3,5-Difluoro-4-methoxy-N-methylaniline extends into the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive compounds. Its ability to act as a building block for complex molecules has been leveraged in drug discovery programs targeting various therapeutic areas. For example, researchers have utilized this compound to develop novel inhibitors for kinases involved in cancer progression.

From a materials science perspective, the compound's unique electronic properties make it valuable in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has demonstrated its role in enhancing the efficiency and stability of OLEDs by modifying charge transport layers. This application underscores its importance in advancing next-generation display technologies.

In terms of environmental considerations, the compound's biodegradability and potential ecotoxicological effects have been subjects of recent investigations. Studies indicate that under aerobic conditions, it undergoes gradual degradation via microbial action, though further research is needed to fully understand its environmental impact.

The demand for 3,5-Difluoro-4-methoxy-N-methylaniline continues to grow due to its diverse applications across multiple industries. As technological advancements drive innovation in materials science and pharmaceuticals, this compound is poised to play an increasingly important role in shaping future developments.